N-(4-amino-6-oxo-2-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide

• IUPAC Name: N-[4-amino-6-oxo-2-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanyl-1H-pyrimidin-5-yl]-2-fluorobenzamide
• InChI: InChI=1S/C18H20FN5O4S/c19-12-6-2-1-5-11(12)16(26)22-14-15(20)23-18(24-17(14)27)29-9-13(25)21-8-10-4-3-7-28-10/h1-2,5-6,10H,3-4,7-9H2,(H,21,25)(H,22,26)(H3,20,23,24,27)
• InChI Key: YKODXJCABCQPPY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CC=C3F)N
• Molecular Formula: C18H20FN5O4S
• Molecular Weight: 421.4 g/mol
• CAS No.: 888424-85-9

Description

N-(4-amino-6-oxo-2-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C18H20FN5O4S and its molecular weight is 421.45. The purity is usually 95%.
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Mechanism of Action

Target of Action

The compound “N-(4-amino-6-oxo-2-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide” could potentially interact with proteins or enzymes that have affinity for pyrimidine derivatives. Pyrimidine derivatives are known to interact with various enzymes involved in nucleic acid synthesis, which could make them potential targets .

Mode of Action

The compound could potentially inhibit or modulate the activity of its target proteins or enzymes, leading to changes in cellular processes. The presence of the tetrahydrofuran group might enhance the compound’s ability to penetrate cellular membranes, thereby increasing its intracellular availability .

Biochemical Pathways

Depending on its specific targets, the compound could potentially affect various biochemical pathways. For example, if it targets enzymes involved in nucleic acid synthesis, it could affect DNA replication or RNA transcription processes .

Pharmacokinetics

The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would depend on various factors, including its chemical structure, solubility, stability, and the presence of functional groups that could be metabolized by the body. The tetrahydrofuran group could potentially enhance its absorption and distribution .

Result of Action

The molecular and cellular effects of the compound would depend on its specific mode of action and the biochemical pathways it affects. For example, if it inhibits enzymes involved in nucleic acid synthesis, it could potentially lead to cell cycle arrest or apoptosis .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, certain conditions might enhance or inhibit its absorption, distribution, metabolism, or excretion .